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Comparing synthetic routes for 4-oxononanoic
acid production

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: 4-Oxononanoic acid

CAS No.: 6064-52-4

Cat. No.: S702770

Chemical Profile of 4-Oxononanoic Acid

The table below summarizes the basic identifiers and physicochemical properties of 4-oxononaneic acid

from the search results.

Property Value | Description

CAS Number 6064-52-4 [1] [2]

Molecular Formula CgH1603 [3] [1] [2]
Molecular Weight 172.22 g/mol [1] [2]

IUPAC Name 4-oxononanoic acid [1]
Synonym 4-ketononanoic acid [2]
Density 1.02 g/cm? [1]

Boiling Point 298.2 °C at 760 mmHg [1] [2]
Flash Point 148.4 °C [1] [2]
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A Documented Synthetic Route

One specific synthetic route for 4-exononanoic acid is described in a 2011 research paper [4]. The provided

flowchart below visualizes this two-step experimental protocol.

Synthetic Route to 4-Oxononanoic Acid from 2-Pentylfuran

(Start: 2-Penty|furar)

Final Product:
4-0Ox0-2(E)-nonenal (ONE)

A

Note: 4-Oxononanoic acid is synthesized
from the ONE product in a separate step.

Click to download full resolution via product page

Detailed Experimental Protocol [4]
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The synthesis begins with the production of its precursor, 4-Oxo0-2(E)-nonenal (ONE), from 2-pentylfuran.

e Step 1: Oxidative Ring Opening of 2-Pentylfuran

o Reagents: N-Bromosuccinimide (NBS), Pyridine.

o Solvent System: A mixture of Tetrahydrofuran (THF), Acetone, and Water in a 5:4:2 ratio.

o Procedure:
= Add NBS and pyridine sequentially to a solution of 2-pentylfuran in the solvent system.
= Stir the reaction mixture for 1 hour in an ice bath.
= Subsequently, stir for another hour at room temperature.

o Work-up: Remove the solvent using rotary evaporation.

¢ Step 2: Purification of ONE

o Method: The crude product is purified using silica gel column chromatography.
o Eluent: A 3:1 mixture of n-Hexane and Ethyl Acetate.

o Synthesis of 4-Oxononanoic Acid from ONE While the search results confirm that 4-oxononanoic
acid is synthesized from ONE, the specific experimental details for this final oxidation or

rearrangement step are not provided in the available excerpts [4].

Biological Significance & Research Context

Understanding the biological context of 4-oxonenanoic acid can be crucial for drug development research.

¢ Role in Lipid Peroxidation: 4-Oxononanoic acid is described in the context of forming a lysine
adduct called Ne-(4-oxononanoyl)lysine (ONL). This adduct is generated when its highly reactive
aldehyde precursor, 4-Oxo-2(E)-nonenal (ONE), modifies proteins [4].

¢ Relevance to Disease Pathways: ONL has been identified in atherosclerotic lesions and is
considered a potential endogenous ligand for the scavenger receptor LOX-1. Its formation can
induce the expression of pro-inflammatory genes, such as monocyte chemoattractant protein-1 and
tumor necrosis factor-q, linking it to the pathogenesis of atherosclerosis [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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